Cas no 100280-25-9 (Benzenamine,2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-)

• Product Name: Benzenamine,2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
• CAS No: 100280-25-9
• MF: C₁₀H₁₁F₄NS
• MW: 253.259655237198
• CID: 221775
• PubChem ID: 180818
• Update Time: 2025-04-19

Benzenamine,2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
• 2,5-dimethyl-4-(1,1,2,2-tetrafluoroethylsulfanyl)aniline
• Benzenamine, 2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-?
• 100280-25-9
• 2,5-Dimethyl-4-(1,1,2,2-tetrafluoroethylthio)aniline
• DTXSID80143106

• Inchi： 1S/C10H11F4NS/c1-5-4-8(6(2)3-7(5)15)16-10(13,14)9(11)12/h3-4,9H,15H2,1-2H3
• InChI Key： MWEHGBPECJQDAB-UHFFFAOYSA-N
• SMILES： S(C(C(F)F)(F)F)C1C=C(C)C(=CC=1C)N

Computed Properties

• Exact Mass: 253.05493
• Monoisotopic Mass: 253.05483318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02